Cas no 885522-96-3 (3-BROMO-6-CHLORO-4-INDAZOLE CARBOXYLIC ACID METHYL ESTER)

3-BROMO-6-CHLORO-4-INDAZOLE CARBOXYLIC ACID METHYL ESTER structure
885522-96-3 structure
Product Name:3-BROMO-6-CHLORO-4-INDAZOLE CARBOXYLIC ACID METHYL ESTER
CAS No:885522-96-3
MF:C9H6BrClN2O2
MW:289.513140201569
CID:3031162
PubChem ID:24728834
Update Time:2025-04-21

3-BROMO-6-CHLORO-4-INDAZOLE CARBOXYLIC ACID METHYL ESTER Chemical and Physical Properties

Names and Identifiers

    • 3-BROMO-6-CHLORO-4-INDAZOLE CARBOXYLIC ACID METHYL ESTER
    • methyl 3-bromo-6-chloro-2H-indazole-4-carboxylate
    • Methyl 3-bromo-6-chloro-1H-indazole-4-carboxylate
    • DTXSID501232904
    • 885522-96-3
    • DB-193862
    • Inchi: 1S/C9H6BrClN2O2/c1-15-9(14)5-2-4(11)3-6-7(5)8(10)13-12-6/h2-3H,1H3,(H,12,13)
    • InChI Key: NZACCZIVQHEWCO-UHFFFAOYSA-N
    • SMILES: BrC1=C2C(C(=O)OC)=CC(=CC2=NN1)Cl

Computed Properties

  • Exact Mass: 287.93012Da
  • Monoisotopic Mass: 287.93012Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 266
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 55Ų
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